Cas no 1956309-40-2 (2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride)

• Product Name: 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride
• CAS No: 1956309-40-2
• MF: C₇H₁₈Cl₂N₂O
• MW: 217.136620044708
• MDL: MFCD28398100
• CID: 4778820
• Update Time: 2026-02-27

2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-2-yl)ethanol dihydrochloride
• 2-(4-Methyl-piperazin-2-yl)-ethanol dihydrochloride
• SB34850
• 2-(4-Methyl-piperazin-2-yl)-ethanol dihydrochloride
• 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride

• MDL： MFCD28398100
• Inchi： 1S/C7H16N2O.2ClH/c1-9-4-3-8-7(6-9)2-5-10;;/h7-8,10H,2-6H2,1H3;2*1H
• InChI Key： QCGJLQFTDVGCFZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCC1CN(C)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride

Introduction to 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride (CAS No. 1956309-40-2)

2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride, identified by its CAS number 1956309-40-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine derivatives, a class of molecules widely recognized for their diverse pharmacological properties. The structural features of this molecule, particularly the presence of a methyl-piperazine moiety and an ethanol side chain, contribute to its unique chemical and biological characteristics, making it a valuable candidate for further research and development in drug discovery.

The dihydrochloride salt form of 2-(4-Methyl-piperazin-2-yl)-ethanol enhances the solubility and stability of the compound, which is crucial for its application in various biochemical assays and therapeutic formulations. The molecular structure of this compound includes a piperazine ring substituted with a methyl group at the 4-position and an ethanol group at the 2-position, linked to a hydrochloride salt. This configuration imparts specific interactions with biological targets, which are being explored in contemporary research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride with high accuracy. These studies suggest that the compound may exhibit potent activity against certain enzymes and receptors involved in neurological disorders. The methyl-piperazine moiety, in particular, is known to interact favorably with serotonin receptors, making this compound a potential lead for developing novel therapeutics targeting conditions such as depression, anxiety, and chronic pain.

In addition to its pharmacological potential, 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride has been investigated for its role in biochemical pathways related to inflammation and immune response. Emerging research indicates that this compound may modulate the activity of key inflammatory cytokines, offering a promising approach for developing anti-inflammatory agents. The ethanol side chain of the molecule is believed to contribute to its ability to interact with intracellular signaling pathways, thereby influencing immune cell function.

The synthesis of 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. The dihydrochloride salt formation is achieved through careful acid-base titration, ensuring optimal salt formation without degradation of the active pharmaceutical ingredient.

Quality control and analytical characterization of 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride are critical to ensure its suitability for preclinical and clinical studies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm the identity and purity of the compound. These analytical methods provide detailed insights into the molecular structure and chemical properties of the compound, ensuring consistency across different batches.

Preclinical studies have begun to explore the therapeutic potential of 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride in various disease models. Initial findings suggest that the compound exhibits significant efficacy in reducing inflammation and modulating immune responses without notable side effects. These results are particularly encouraging for developing novel treatments for autoimmune diseases and chronic inflammatory conditions. Further research is ongoing to optimize dosing regimens and evaluate long-term safety profiles.

The impact of 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride on drug development is underscored by its potential as an intermediate in synthesizing more complex pharmaceutical agents. Researchers are exploring ways to incorporate this compound into larger molecular frameworks to enhance pharmacological activity and target specificity. The versatility of its structural components makes it an attractive candidate for generating novel drug candidates with improved therapeutic outcomes.

As our understanding of biological systems continues to evolve, compounds like 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride will play an increasingly important role in addressing complex diseases. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery has accelerated the identification of promising candidates like this one. AI-driven platforms can predict biological activity and optimize molecular structures rapidly, streamlining the development process from bench to market.

In conclusion, 2-(4-Methyl-piperazin-2-yl)-ethanol Dihydrochloride (CAS No. 1956309-40-2) represents a significant advancement in pharmaceutical chemistry with broad applications in medicinal biology. Its unique structural features, combined with promising preclinical results, position it as a valuable asset in the quest for novel therapeutics targeting neurological disorders, inflammation, and other debilitating conditions. Continued research efforts will further elucidate its potential contributions to human health and well-being.